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Compound of Interest

4-Hydroxy-5-methoxy-2-
Compound Name:
nitrobenzoic acid

Cat. No.: B1611470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy-5-methoxy-2-
nitrobenzoic acid, a valuable chemical intermediate in pharmaceutical research and
development. Due to the limited availability of detailed public data for this specific compound,
this guide also includes information on closely related isomers and derivatives to provide a
broader context for its synthesis, characterization, and potential applications.

Chemical Identifiers and Properties

While a specific PubChem entry for 4-Hydroxy-5-methoxy-2-nitrobenzoic acid (CAS No.
140647-01-4) is not readily available, data for structurally similar compounds provide insights

into its likely characteristics. The identifiers for several related molecules are summarized in the
table below.
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Methyl 5- 4-
4-Hydroxy-5- 4-Hydroxy-3-
hydroxy-4- (Benzyloxy)-5-
. methoxy-2- methoxy-5-
Identifier . . methoxy-2- . . methoxy-2-
nitrobenzoic . nitrobenzoic . .
. nitrobenzoate[ . nitrobenzoic
acid acid[2] .
1] acid[3]
CAS Number 140647-01-4[4] 215659-03-3 15785-54-3 60547-92-4
PubChem CID Not Available 53396387 15527939 10859633
Molecular
CsH7NOes CoHoNOs CsH7NOs Ci1sH13NOes
Formula
Molecular Weight  213.14 g/mol 227.17 g/mol 213.14 g/mol 303.27 g/mol
INChl=1S/C15H1
3NO6/c1-21-13-
INChI=1S/C9H9 INChl=1S/C8H7 .
NO6/c1-15-8-4- NO6/c1-15-6-3-
11(15(17)18)12(
_ 6(10(13)14)5(3- 4(8(11)12)2-
InChl Not Available 16(19)20)8-
7(8)11)9(12)16- 5(7(6)10)9(13)14
14(13)22-9-10-5-
2/h3-4,11H,1- /h2-3,10H,1H3,
3-2-4-6-10/h2-
2H3 (H,11,12)
8H,9H2,1H3,
(H,17,18)
ZKUUVVYMPUD AEDVAGWYAKI VTHHRADLOLK
InChlKey Not Available TGJ- OIM- TLD-
UHFFFAOYSA-N  UHFFFAOYSA-N UHFFFAOYSA-N
COC1=C(C=C(C
COC1=C(C=C(C COC1=CC(=CC(
(=C1)C(=0)0)--
, (=C1)--INVALID-  =C10)--
SMILES Not Available INVALID-LINK--
LINK-- INVALID-LINK--
[O-]))OCC2=CC=
[O-])C(=0)OC)O  [O-])C(=0)O

CC=C2

Synthesis and Experimental Protocols

A direct and detailed experimental protocol for the synthesis of 4-Hydroxy-5-methoxy-2-
nitrobenzoic acid is not readily available in the surveyed literature. However, a plausible
synthetic route can be inferred from the synthesis of its isomer, 5-hydroxy-4-methoxy-2-
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nitrobenzoic acid, which is produced from 4,5-dimethoxy-2-nitrobenzoic acid.[5] This suggests
that selective demethylation of a dimethoxy-nitrobenzoic acid precursor is a viable strategy.

A patented process for a similar compound involves the reaction of a 4,5-dimethoxy-2-
nitrobenzoic acid compound with a base, followed by acidification.[5]

Hypothetical Synthetic Pathway:
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[4,5-Dimethoxy-2-nitrobenzoic acid) Selective Demethylation >

k4-Hydroxy-5-methoxy-2-nitrobenzoic acid]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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